Cas no 941000-52-8 (5-(3-ethoxypropyl)amino-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile)
5-(3-ethoxypropyl)amino-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- F3330-0340
- 941000-52-8
- AKOS002298103
- 5-((3-ethoxypropyl)amino)-2-(4-((4-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile
- AB01281970-01
- VU0611220-1
- 5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile
- NCGC00280731-01
- 5-(3-ethoxypropylamino)-2-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-1,3-oxazole-4-carbonitrile
- 5-[(3-Ethoxypropyl)amino]-2-[4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl]-4-oxazolecarbonitrile
- 5-(3-ethoxypropyl)amino-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile
-
- Inchi: 1S/C21H28N4O4S/c1-3-28-14-4-11-23-21-19(15-22)24-20(29-21)17-5-7-18(8-6-17)30(26,27)25-12-9-16(2)10-13-25/h5-8,16,23H,3-4,9-14H2,1-2H3
- InChI Key: HXDJEQWABCAYNH-UHFFFAOYSA-N
- SMILES: O1C(NCCCOCC)=C(C#N)N=C1C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 432.18312656g/mol
- Monoisotopic Mass: 432.18312656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 635.4±65.0 °C(Predicted)
- pka: -2.71±0.50(Predicted)
5-(3-ethoxypropyl)amino-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3330-0340-2μmol |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-5μmol |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-10μmol |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-20μmol |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-1mg |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-2mg |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-3mg |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-4mg |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-5mg |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3330-0340-10mg |
5-[(3-ethoxypropyl)amino]-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile |
941000-52-8 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
5-(3-ethoxypropyl)amino-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 5-(3-ethoxypropyl)amino-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile
5-(3-Ethoxypropyl)Amino-2-{4-(4-Methylpiperidin-1-Yl)Sulfonylphenyl}-1,3-Oxazole-4-Carbonitrile: A Comprehensive Overview
The compound with CAS No. 941000-52-8, known as 5-(3-Ethoxypropyl)Amino-2-{4-(4-Methylpiperidin-1-Yl)Sulfonylphenyl}-1,3-Oxazole-4-Carbonitrile, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a complex heterocyclic compound that integrates an oxazole ring with a sulfonylphenyl group and an ethoxypropylamino substituent, making it a promising candidate for various applications in drug discovery and materials science.
The oxazole core of this compound is a five-membered aromatic ring containing one nitrogen and one oxygen atom. This structure is known for its stability and ability to participate in hydrogen bonding, which can enhance the molecule's solubility and bioavailability. The sulfonylphenyl group attached to the oxazole ring introduces additional electron-withdrawing effects, further modulating the compound's electronic properties. Recent studies have shown that such modifications can significantly influence the molecule's interaction with biological targets, making it a valuable lead compound for developing new therapeutics.
The ethoxypropylamino substituent at position 5 of the oxazole ring adds another layer of complexity to this molecule. This group introduces both hydrophilic and lipophilic characteristics, which are crucial for optimizing drug-like properties such as permeability and distribution. Moreover, the presence of an ethoxy group can enhance metabolic stability by reducing susceptibility to enzymatic degradation. Recent research has highlighted the importance of such substituents in improving the pharmacokinetic profiles of small-molecule drugs.
From a synthetic standpoint, the construction of this compound involves a series of intricate reactions that showcase the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the sulfonylphenyl precursor, followed by its coupling with the oxazole derivative through nucleophilic aromatic substitution or other coupling reactions. The introduction of the ethoxypropylamino group requires precise control over reaction conditions to ensure regioselectivity and yield optimization.
Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of this compound with greater accuracy. For instance, molecular docking studies have revealed that this molecule may exhibit binding affinity towards various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurological disorders.
In addition to its pharmacological applications, this compound also holds promise in materials science due to its unique electronic properties. The combination of an oxazole ring with electron-withdrawing groups like sulfonylphenyl can impart desirable characteristics for applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Ongoing research is exploring these possibilities by investigating the molecule's charge transport properties and photophysical behavior.
The development of efficient synthetic routes for this compound has been a focal point of recent research efforts. By leveraging advanced catalytic systems and green chemistry principles, chemists have been able to streamline its synthesis while minimizing environmental impact. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved both yield and purity compared to traditional methods.
In conclusion, 5-(3-Ethoxypropyl)Amino-2-{4-(4-Methylpiperidin-1-Yl)Sulfonylphenyl}-1,3-Oxazole-4-Carbonitrile represents a remarkable example of how structural complexity can be harnessed to create molecules with diverse functional applications. Its unique combination of structural motifs positions it as a valuable tool in both pharmacological research and materials development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions across multiple scientific disciplines.
941000-52-8 (5-(3-ethoxypropyl)amino-2-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)